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Compound of Interest

Compound Name: 5-Decyne

Cat. No.: B157701

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe disposal of 5-decyne waste. The information is
presented in a question-and-answer format to directly address potential issues encountered
during laboratory experiments.

Frequently Asked Questions (FAQSs)

Q1: What is 5-decyne and what are its primary hazards?

5-Decyne is an internal alkyne, a type of unsaturated hydrocarbon with the chemical formula
C1oH1s.[1][2][3] Its primary hazards are:

» Flammability: 5-Decyne is a flammable liquid with a flash point of 54°C (129.2°F).[1][4]
Vapors may form explosive mixtures with air and can travel to an ignition source and flash
back.[4]

» Health Hazards: It may cause skin and eye irritation.[4] Inhalation of vapors or ingestion may
be harmful, with symptoms of overexposure including headache, dizziness, tiredness,
nausea, and vomiting.[4]

o Peroxide Formation: Like other alkynes, 5-decyne is a potential peroxide former upon
concentration, for instance, during distillation or evaporation.[5]
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Q2: How does the disposal of 5-decyne (an internal alkyne) differ from that of terminal
alkynes?

Terminal alkynes have an acidic proton on the triple-bonded carbon, which can react with
certain metal ions (like copper, silver, and mercury) to form highly unstable and explosive metal
acetylides.[6][7] 5-Decyne is an internal alkyne, meaning the triple bond is not at the end of the
carbon chain, and it does not have this acidic proton. Therefore, the risk of explosive acetylide
formation is not a primary concern with 5-decyne. However, all other safety precautions for
flammable organic compounds must be strictly followed.

Q3: What are the immediate steps to take in case of a 5-decyne spill?

e Evacuate and Secure: Alert personnel in the immediate vicinity and restrict access to the spill
area.[7]

¢ Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.[4]

» Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[4] Use non-sparking tools for cleanup.[7]

o Absorb: For liquid spills, use an inert absorbent material such as vermiculite, sand, or a
commercial chemical spill kit.[7] Do not use combustible materials like sawdust.

o Collect and Dispose: Carefully collect the absorbed material and any contaminated solids
into a designated, labeled hazardous waste container for proper disposal through your
institution's Environmental Health and Safety (EHS) department.[7]

Q4: Can | dispose of small amounts of 5-decyne waste down the drain?

No. 5-Decyne is immiscible with water and is considered a hazardous waste.[1][4] Disposing of
it down the drain is prohibited and can lead to environmental contamination and potential
damage to the plumbing system.[8] All 5-decyne waste must be collected and disposed of as
hazardous chemical waste.

Q5: How should | store 5-decyne waste before disposal?
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Store 5-decyne waste in a tightly closed, properly labeled container made of a compatible
material (e.g., glass or polyethylene).[8] The storage area should be a designated satellite
accumulation area that is cool, dry, well-ventilated, and away from heat, sparks, open flames,
and incompatible materials like strong oxidizing agents.[4][8]

Troubleshooting Guide
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Issue

Probable Cause

Solution

Unsure how to classify 5-

decyne waste mixture.

The waste contains other

chemicals from a reaction.

All constituents of the waste
mixture must be identified. The
mixture should be treated as
hazardous waste, considering
the hazards of all components.
Label the waste container with
the full chemical names and
estimated percentages of each

component.[8]

The 5-decyne waste container

is bulging.

The container may be
incompatible with the waste, or
a chemical reaction is

occurring, generating gas.

Do not open the container.
Move it to a fume hood and
contact your institution's EHS
department immediately for

guidance.

Accidental mixing of 5-decyne
waste with an incompatible
chemical (e.g., a strong

oxidizing agent).

Improper waste segregation.

If it is safe to do so, isolate the
container in a fume hood away
from other materials. Do not
attempt to neutralize the
mixture. Contact your EHS
department immediately for
emergency pickup and

disposal.

The label on the 5-decyne
waste container is faded or

missing.

Improper labeling or exposure

to chemicals.

Immediately re-label the
container with "Hazardous
Waste" and "5-Decyne Waste"
and any other known
components. If the contents
are unknown, label it as
"Hazardous Waste - Unknown
Contents" and arrange for
characterization and disposal

with your EHS department.
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Quantitative Data

Property Value Source(s)
Molecular Formula CioH1s [1][2]13]
Molecular Weight 138.25 g/mol [11[2]
Appearance Clear, colorless liquid [11[3]

Odor Petrol-like [1]

Density 0.766 g/mL at 25°C [2]

Boiling Point 177 °C (351 °F) [2]

Melting Point -73 °C (-99.4 °F) [9]

Flash Point 54 °C (129.2 °F) [1114]

Solubility in Water

Immiscible/Insoluble

[11(31[4]

Incompatible Materials

Strong oxidizing agents

[1]14]

UN Number

UN3295

[4]

Experimental Protocol: General Procedure for the
Disposal of 5-Decyne Waste

This protocol outlines the general steps for the safe collection and disposal of 5-decyne waste

from laboratory experiments. Always consult and adhere to your institution's specific hazardous

waste disposal procedures and local regulations.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, flame-resistant lab coat,

chemical-resistant gloves (e.g., nitrile).

o Designated hazardous waste container (compatible material, with a secure lid).

o Hazardous waste labels.
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e Fume hood.
Procedure:
o Waste Collection:

o All handling of 5-decyne and its waste must be performed in a certified chemical fume
hood.[6]

o Collect all liquid waste containing 5-decyne, including reaction residues and solvent
rinses, in a designated hazardous waste container.

o Collect solid waste contaminated with 5-decyne (e.g., gloves, pipette tips, absorbent
paper) in a separate, clearly labeled, leak-proof hazardous waste container lined with a
durable plastic bag.[7]

o Collect any sharps contaminated with 5-decyne in a designated, puncture-proof sharps
container labeled as "Hazardous Chemical Waste - Sharps".[7]

o Container Management:

o Ensure the waste container is made of a material compatible with 5-decyne and any other
solvents in the waste stream.

o Do not fill the waste container to more than 90% of its capacity.[8]
o Keep the waste container securely closed at all times, except when adding waste.[8]
e Labeling:

o Clearly label the hazardous waste container with the words "Hazardous Waste", the full
chemical name "5-Decyne"”, and the names and approximate concentrations of all other
components in the waste mixture.[8]

o Indicate the date when waste accumulation began.

o Storage and Disposal:
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o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area that is cool, dry, and well-ventilated, away from sources of ignition and
incompatible chemicals.[4][8]

o Arrange for pickup and disposal of the waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal service.[6][7]

Diagrams

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1305018&productDescription=5-DECYNE+50G&vendorId=VN00024248&countryCode=US&language=en
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_SP_Alkyne_A_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_preQ1_alkyne_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

5-Decyne Waste Disposal Workflow

Generation of
5-Decyne Waste

Determine Waste Type

Liquid Waste Solid Waste
(Pure 5-decyne, solutions, (Contaminated gloves,
reaction mixtures) paper towels, etc.)

SHERANER
(Contaminated needles,
pipettes, etc.)

Collect in a labeled, Collect in a labeled, Collect in a labeled,
compatible liquid lined solid waste puncture-proof sharps
waste container. container. container.

Store in designated
Satellite Accumulation Area

Arrange for pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of 5-decyne waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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